Cas no 2138217-10-2 (6-chloro-5-fluoro-2-methyl-N,N-bis(propan-2-yl)pyrimidin-4-amine)

• Product Name: 6-chloro-5-fluoro-2-methyl-N,N-bis(propan-2-yl)pyrimidin-4-amine
• CAS No: 2138217-10-2
• MF: C₁₁H₁₇ClFN₃
• MW: 245.724184751511
• CID: 5609795
• PubChem ID: 165486455
• Update Time: 2025-08-04

6-chloro-5-fluoro-2-methyl-N,N-bis(propan-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-843139
• 6-chloro-5-fluoro-2-methyl-N,N-bis(propan-2-yl)pyrimidin-4-amine
• 2138217-10-2

• Inchi： 1S/C11H17ClFN3/c1-6(2)16(7(3)4)11-9(13)10(12)14-8(5)15-11/h6-7H,1-5H3
• InChI Key： MGBQKPKZILIGHL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(C)=N1)N(C(C)C)C(C)C)F

Computed Properties

• Exact Mass: 245.1095034g/mol
• Monoisotopic Mass: 245.1095034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29Ų

Additional information on 6-chloro-5-fluoro-2-methyl-N,N-bis(propan-2-yl)pyrimidin-4-amine

Introduction to 6-chloro-5-fluoro-2-methyl-N,N-bis(propan-2-yl)pyrimidin-4-amine (CAS No. 2138217-10-2)

6-chloro-5-fluoro-2-methyl-N,N-bis(propan-2-yl)pyrimidin-4-amine, identified by its Chemical Abstracts Service (CAS) number 2138217-10-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This pyrimidine derivative exhibits a unique structural configuration, featuring chloro, fluoro, and methyl substituents, which contribute to its distinct chemical properties and potential biological activities. The presence of N,N-bis(propan-2-yl)amino groups further enhances its molecular complexity, making it a compound of interest for further exploration in drug discovery and development.

The compound belongs to the broader class of pyrimidine-based molecules, which are widely recognized for their role in various biological processes and their therapeutic potential. Pyrimidines are fundamental components of nucleic acids, and derivatives of this heterocyclic structure have been extensively studied for their pharmacological effects. The specific arrangement of substituents in 6-chloro-5-fluoro-2-methyl-N,N-bis(propan-2-yl)pyrimidin-4-amine influences its interactions with biological targets, making it a promising candidate for investigating novel mechanisms of action.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases. Among these, compounds that modulate enzyme activity or interfere with signaling pathways have shown great promise. The structural features of 6-chloro-5-fluoro-2-methyl-N,N-bis(propan-2-yl)pyrimidin-4-amine suggest potential applications in inhibiting key enzymes involved in metabolic pathways or in disrupting aberrant signaling cascades associated with certain diseases. For instance, the chloro and fluoro substituents may enhance binding affinity to specific protein targets, while the bulky N,N-bis(propan-2-yl)amino groups could provide steric hindrance against off-target effects.

One of the most compelling aspects of this compound is its versatility in serving as a scaffold for drug design. Researchers can modify its core structure or append additional functional groups to tailor its pharmacological properties. This flexibility is particularly valuable in the context of structure-based drug design, where computational modeling is used to predict how modifications will affect binding affinity and selectivity. The increasing availability of high-resolution crystal structures of protein targets has facilitated the rational design of compounds like 6-chloro-5-fluoro-2-methyl-N,N-bis(propan-2-yl)pyrimidin-4-am ine, enabling scientists to optimize interactions at the molecular level.

The synthesis of 6-chloro-5-fluoro-2-methyl-N,N-bis(propan -2 -yl)pyrimidin -4 -amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or palladium-mediated transformations, have been employed to construct the pyrimidine core efficiently. The introduction of chloro and fluoro groups often necessitates careful handling due to their reactivity and sensitivity to environmental conditions. However, recent advancements in synthetic chemistry have improved the scalability and yield of these reactions, making it feasible to produce sufficient quantities for preclinical studies.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they enter human trials. In vitro assays have been instrumental in assessing the potential biological activity of 6-chloro -5 -fluoro -2 -methyl -N,N-bis(propan -2 -yl)pyrimidin -4 -amine by testing its interactions with various enzymes and receptors. Initial results from these studies suggest that the compound may exhibit inhibitory effects on enzymes such as kinases or phosphodiesterases, which are implicated in diseases like cancer or inflammatory disorders. Additionally, cell-based assays have provided insights into its ability to modulate intracellular signaling pathways.

One notable area where this compound shows promise is in oncology research. Kinase inhibitors are among the most successful classes of anticancer drugs, and pyrimidine derivatives have been particularly fruitful in this regard. The structural motifs present in 6-chloro -5 -fluoro -2 -methyl -N,N-bis(propan -2 -yl)pyrimidin -4 -amine could allow it to disrupt aberrant signaling pathways that drive tumor growth and progression. Preclinical data indicate that it may selectively inhibit specific kinases over others, reducing the risk of off-target toxicities. Further investigation into its mechanism of action could uncover novel therapeutic strategies for treating resistant or metastatic cancers.

Beyond oncology, this compound may also have applications in other therapeutic areas. For example, its ability to modulate inflammatory responses has been observed in preliminary studies using cell culture models. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes, so targeting inflammatory pathways could offer broad therapeutic benefits. Additionally, the compound's interaction with DNA repair enzymes suggests potential uses in treating genetic disorders or enhancing chemotherapeutic efficacy by inhibiting DNA repair mechanisms.

The development of new drugs is a complex process that requires collaboration across multiple disciplines—chemistry, biology, pharmacology, and clinical medicine. The journey from discovery to market approval involves numerous challenges but also opportunities for innovation. 6-chloro -5 -fluoro -2 -methyl -N,N-bis(propan -2 -yl)pyrimidin -4 -amine exemplifies how basic research can lead to tangible therapeutic advances by serving as a starting point for drug development programs.

In conclusion,6-chloro 5-fluoro 2-methyl N,N-bis(propan 2-y l )pyrimidin 4-am ine (CAS No .2138217 10 2) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structural features make it an attractive candidate for further exploration , while ongoing research continues to uncover new possibilities . As our understanding o f molecular interactions deepens , compounds like this one will play an increasingly important role i n addressing unmet medical needs .